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Compound of Interest

Compound Name: BDP 630/650 amine

Cat. No.: B1192285 Get Quote

Executive Summary
BDP 630/650 Amine is a far-red, borondipyrromethene (BODIPY) based fluorophore

engineered as a superior alternative to Cyanine5 (Cy5).[1] Unlike cyanine dyes, which are

prone to cis-trans isomerization and photobleaching, the BDP 630/650 core offers exceptional

photostability and a near-unity quantum yield (

).

This guide details the physicochemical properties of the amine-functionalized derivative, which

serves as a nucleophilic building block for conjugation to activated esters (NHS/sulfo-NHS) or

carboxylic acids via carbodiimide chemistry. Its long fluorescence lifetime makes it a preferred

candidate for fluorescence polarization (FP) assays and lipid microenvironment studies.

Spectral Characteristics
The BDP 630/650 fluorophore occupies the "far-red" window, allowing for multiplexing with

GFP/FITC and PE/Rhodamine channels while avoiding the high autofluorescence background

typical of the UV/blue regions.

Key Photophysical Data[2]
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Property Value Unit Notes

Excitation Max (

)
628 - 630 nm

Matches 633 nm

HeNe or 635 nm

diode lasers.

Emission Max (

)
642 - 650 nm

Detectable with

standard Cy5/Alexa

647 filters.

Extinction Coefficient (

)
~97,000

High absorptivity

ensures bright signal.

Quantum Yield (

)
0.91 -

Significantly higher

than Cy5 (

).

Stokes Shift ~14 - 20 nm

Narrow shift requires

precise filter sets to

avoid crosstalk.

Fluorescence Lifetime

(

)

~3.0 - 5.0 ns
Long lifetime enables

sensitive FP assays.

Solubility DMSO, DMF -

Hydrophobic core;

requires organic co-

solvent for

conjugation.[2]

Spectral Logic & Jablonski Diagram
The following diagram illustrates the electronic transitions governing the fluorescence of BDP

630/650. Note the high efficiency of radiative decay (

) relative to non-radiative pathways (

), which underpins its high quantum yield.
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Figure 1: Energy diagram showing the excitation and emission pathways. The high quantum

yield results from the dominance of the radiative decay pathway over non-radiative loss.

Chemical Properties & Reactivity[4][5][6]
Structure & Stability
The BDP core is rigid and uncharged, contributing to its high stability in varying pH

environments and resistance to photobleaching. Unlike charged cyanines, BDP 630/650 is

relatively hydrophobic.[2]

Photostability: BDP 630/650 retains >90% fluorescence after prolonged irradiation where

Cy5 would degrade significantly.

Solvatochromism: While stable, the dye is lipophilic. In aqueous buffers, it may aggregate if

the labeling density is too high, leading to self-quenching.

The Amine Functionality
The "Amine" derivative contains a primary amine (

) group, typically linked via a C6 spacer (aminohexanoic acid) to reduce steric hindrance.
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Reactivity: Nucleophile.

Target: Reacts with activated esters (NHS esters, STP esters), carboxylic acids (via EDC

activation), and epoxides.

Usage Case: This dye is used to label biomolecules that have been pre-activated with an

NHS ester or to synthesize more complex probes via amide bond formation.

Experimental Protocol: Conjugation to Activated
Carboxyls
This protocol describes the conjugation of BDP 630/650 Amine to a biomolecule containing an

NHS-ester (or similar activated carboxyl).

Prerequisites:

Dye Stock: 10 mM BDP 630/650 Amine in anhydrous DMSO or DMF.

Buffer: 0.1 M Sodium Bicarbonate (pH 8.3) or Phosphate buffer (pH 7.4). Avoid amine-

containing buffers (Tris, Glycine).

Step-by-Step Workflow
Preparation of Biomolecule: Ensure the NHS-ester modified biomolecule is dissolved in an

amine-free buffer (pH 7.5–8.5).

Critical: If the biomolecule is a protein, ensure it is free of ammonium ions (dialyze against

PBS if necessary).

Reaction Setup: Add the BDP 630/650 Amine stock solution to the biomolecule solution.

Molar Ratio: Use a 1.5 – 3.0 molar excess of Dye-Amine over the NHS-Biomolecule to

ensure complete labeling of the activated sites.

Solvent Limit: Keep the final organic solvent (DMSO/DMF) concentration <10% (v/v) to

prevent protein precipitation.
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Incubation: Incubate for 2–4 hours at Room Temperature (RT) or overnight at 4°C. Protect

from light.

Mechanism:[3] The primary amine of the dye attacks the carbonyl carbon of the NHS

ester, releasing N-hydroxysuccinimide and forming a stable amide bond.

Purification: Remove excess unreacted dye using Gel Filtration (e.g., Sephadex G-25) or

Spin Desalting Columns.

Validation: Monitor absorbance at 280 nm (protein) and 630 nm (dye).

Conjugation Logic Map
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(Stable Amide Bond)Elimination

NHS Leaving Group

Click to download full resolution via product page

Figure 2: Reaction pathway for labeling an NHS-activated biomolecule with BDP 630/650
Amine.

Applications & Troubleshooting
Fluorescence Polarization (FP)
Due to its long excited-state lifetime (~3-5 ns) and high molecular weight when conjugated,

BDP 630/650 is ideal for FP assays. It is often used to measure ligand-receptor binding where

the rotation of the small ligand is slowed upon binding to a large receptor.

Lipid Staining
The hydrophobic nature of the BDP core makes it excellent for staining lipids or hydrophobic

pockets in proteins. However, this requires careful handling in aqueous buffers to prevent

aggregation-caused quenching (ACQ).
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Solution: Add mild detergents (e.g., 0.05% Tween-20) if observing unexpected signal loss in

aqueous solution.

Comparison to Cy5
Feature BDP 630/650 Cyanine5 (Cy5)

Photostability Excellent Moderate

Quantum Yield ~0.91 ~0.27

Chemical Stability Resistant to acids/bases Sensitive to oxidation

Hydrophobicity High
Moderate/Low (sulfonated

versions)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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